BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to
Octadecyltrichlorosilane (OTS)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B089594

For Researchers, Scientists, and Drug Development Professionals

Octadecyltrichlorosilane (OTS), with the chemical formula C1sHs7ClI3Si, is an organosilicon
compound widely utilized for surface modification.[1][2] Its primary application lies in the
formation of self-assembled monolayers (SAMs), which create highly ordered, hydrophobic
surfaces on various substrates.[1][3] These SAMs are integral in fields such as
chromatography, electronics, materials science, and the development of biocompatible
surfaces.[1][4] This guide provides a comprehensive overview of the chemical structure,
properties, experimental protocols, and characterization of OTS.

Chemical Structure and Properties

OTS consists of a long, hydrophobic 18-carbon alkyl chain (octadecyl group) attached to a
reactive trichlorosilyl head group.[1] This amphiphilic structure drives its self-assembly
behavior. The reactive Si-Cl bonds readily hydrolyze in the presence of trace amounts of water,
enabling covalent attachment to hydroxyl-terminated surfaces like silicon dioxide, glass, and
mica.[3][5]

The chemical structure is: CH3(CH2)17SiCls.[2][6]

Table 1: Physical and Chemical Properties of Octadecyltrichlorosilane
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Property Value

Molecular Formula CisH37CIsSi[1]

Molecular Weight ~387.9 g/mol [1]

Appearance Colorless liquid with a pungent odor[1][7][8]

Density 0.984 g/mL at 25 °C[2][7]

Boiling Point 380 °C (at normal pressure)[7][9]; 223 °C (at 10
mmHg)[2][8]

Melting Point ~20-22 °C[7][9]

Refractive Index

1.459 - 1.4602 at 20 °C[7][8]

Vapor Pressure

<5 mmHg at 20 °C[9]

Flash Point 193 - 207 °C (closed cup)[8]
. Soluble in non-polar organic solvents (e.g.,
Solubility
benzene, ether, heptane, toluene)[1][7][9]
o Decomposes violently in water, releasing heat
Reactivity

and hydrochloric acid (HCI)[1][7][8]

Mechanism of Self-Assembled Monolayer (SAM)

Formation

The formation of a dense, stable OTS monolayer is a multi-step process that relies on

controlled hydrolysis and condensation reactions. The generally accepted mechanism involves

the covalent bonding of OTS molecules to the substrate and subsequent lateral cross-linking to

form a polysiloxane network.[3][5]

o Hydrolysis: The trichlorosilyl head groups react with trace water molecules present in the

solvent or adsorbed on the substrate surface. This reaction replaces the chlorine atoms with

hydroxyl groups, forming a reactive silanetriol intermediate (R-Si(OH)3).[3][10]

e Adsorption & Condensation: The silanetriol intermediates adsorb onto the hydroxyl-rich

substrate surface. A condensation reaction then occurs between the silanol groups of the
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OTS and the hydroxyl groups on the substrate (e.g., Si-OH), forming stable covalent Si-O-Si
bonds.[3]

Lateral Polymerization: Adjacent hydrolyzed OTS molecules undergo intermolecular
condensation, forming a cross-linked polysiloxane network (Si-O-Si) that provides stability to
the monolayer.[3][5] The long alkyl chains align, driven by van der Waals interactions,
resulting in a densely packed, ordered film.[5]
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In Solution (with trace H20)

Silanetriol Intermediate
CHs(CHa)1Si(OH)s
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[l. Substrate Preparationj
Sonication
(Acetone, Ethanol)

Piranha Clean & Hydroxylation
(H2S04/H202)

l

Rinse (DI Water) & Dry (N2)

[ 2. SAM Deposition j
Immerse in OTS Solution
(e.g., ImM in Toluene)
[ 3. Post-Processing ]

Rinse
(Toluene, Acetone)
[ Optional Curing/Annealing ]

Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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